Cas no 50317-56-1 (1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone)

• Product Name: 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone
• CAS No: 50317-56-1
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD34597204
• CID: 5232225
• Update Time: 2026-03-07

1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone
• 2-hydroxy-3-brommethyl-5-chloracetophenon

• MDL： MFCD34597204
• Inchi： 1S/C9H8BrClO2/c1-5(12)8-3-7(11)2-6(4-10)9(8)13/h2-3,13H,4H2,1H3
• InChI Key： NYCTUFDSHAOBMA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CC(CBr)=C1O)C

Additional information on 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone

1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone: A Comprehensive Overview

The compound 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone, identified by the CAS number 50317-56-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic ketones, characterized by its phenyl ring substituted with bromomethyl, chloro, and hydroxy groups, along with an ethanone moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such substituted aromatic compounds in drug discovery and development. The bromomethyl group, in particular, has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability. Additionally, the chloro substituent contributes to the molecule's stability and reactivity, while the hydroxy group introduces hydrogen bonding capabilities, which are crucial for interactions within biological systems.

The synthesis of 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone typically involves a multi-step process that includes nucleophilic aromatic substitution and ketone formation. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. These advancements have not only improved the efficiency of synthesis but also opened new avenues for large-scale production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in the construction of bioactive agents. For instance, recent studies have demonstrated its utility in the synthesis of anti-inflammatory and antitumor agents. The hydroxy group on the phenyl ring can serve as a site for further functionalization, enabling the creation of derivatives with enhanced therapeutic properties.

The electronic properties of 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone have also been studied using computational chemistry methods. These studies reveal that the molecule exhibits a conjugated system that influences its absorption spectrum and reactivity. Such insights are critical for designing molecules with specific electronic characteristics tailored for particular applications.

Moreover, the environmental impact of this compound has been a topic of recent research. Studies have shown that it undergoes biodegradation under certain conditions, reducing its persistence in the environment. This information is essential for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-[3-(Bromomethyl)-5-chloro-2-hydroxyphenyl]ethanone is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.